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Introduction

2-Bromobenzenesulfonic acid is an organosulfur compound with the chemical formula
CeHsBrOsS.[1][2] It is a derivative of benzenesulfonic acid where a bromine atom is substituted
at the ortho (2-position) of the benzene ring.[3] This compound serves as a valuable
intermediate in the synthesis of various organic molecules, including dyes, pharmaceuticals,
and agrochemicals.[1][3] Its utility stems from the presence of two key functional groups: the
highly acidic sulfonic acid group and the reactive bromine atom, which allow for a range of
chemical transformations.[3] This guide provides a comprehensive overview of the molecular
structure of 2-bromobenzenesulfonic acid, its synthesis, spectroscopic characterization, and
safety considerations.

Molecular Structure and Properties

The molecular structure of 2-bromobenzenesulfonic acid is characterized by a benzene ring
substituted with a sulfonic acid group (-SOsH) and a bromine atom (-Br) at adjacent positions.
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Key Structural Features:

o Aromatic Ring: The core of the molecule is a stable benzene ring, which imparts aromatic
character.

 Sulfonic Acid Group: The -SOsH group is a strong acid, making the compound highly soluble
in water and polar solvents.[3]

e Bromine Atom: The presence of a bromine atom provides a site for various nucleophilic
substitution and cross-coupling reactions, making it a versatile synthetic building block.

A summary of the key properties of 2-bromobenzenesulfonic acid is presented in the table

below.
Property Value Reference(s)
Molecular Formula CeHsBrOsS [11[2]
Molecular Weight 237.07 g/mol [2]
CAS Number 576-92-1 [2]
Appearance White to off-white solid [1]
Solubility Soluble in water and organic e

solvents

Below is a diagram illustrating the molecular structure of 2-bromobenzenesulfonic acid.
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Caption: Synthesis of 2-bromobenzenesulfonic acid from benzene.

Spectroscopic Characterization
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While specific experimental spectra for 2-bromobenzenesulfonic acid are not readily
available in the public domain, its spectroscopic properties can be predicted based on the
analysis of its functional groups and data from analogous compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum is expected to show complex multiplets in the aromatic
region (typically 7.0-8.5 ppm). The protons on the benzene ring are all chemically non-
equivalent and will exhibit spin-spin coupling. The acidic proton of the sulfonic acid group
may appear as a broad singlet at a downfield chemical shift, or it may exchange with residual
water in the solvent, making it difficult to observe.

e 13C NMR: The carbon NMR spectrum will display six distinct signals for the six carbons of the
benzene ring. The carbon attached to the bromine atom (ipso-carbon) is expected to be
shielded compared to the other carbons, while the carbon attached to the sulfonic acid group
will be deshielded.

Infrared (IR) Spectroscopy

The IR spectrum of 2-bromobenzenesulfonic acid would be characterized by the following
key absorption bands:

Expected Wavenumber

Functional Group Vibrational Mode
(cm™)
O-H (in -SOsH) Stretching 3200-2500 (broad)
C-H (aromatic) Stretching 3100-3000
C=C (aromatic) Stretching 1600-1450
) Asymmetric & Symmetric
S=0 (in -SO3H) _ 1250-1120 and 1080-1010
Stretching
C-s Stretching ~700
C-Br Stretching 600-500

Mass Spectrometry (MS)
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In mass spectrometry, the molecular ion peak (M*) would be observed at m/z corresponding to
the molecular weight of 2-bromobenzenesulfonic acid (237 g/mol for the most abundant
isotopes). Due to the presence of bromine, a characteristic isotopic pattern with two peaks of
nearly equal intensity (for 7°Br and 81Br) separated by 2 m/z units would be expected for the
molecular ion and any bromine-containing fragments. Common fragmentation patterns for
benzenesulfonic acids involve the loss of SOz (64 Da) or SOsH (81 Da). [4]

Safety and Handling

2-Bromobenzenesulfonic acid is a corrosive substance and should be handled with
appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab
coat. [1]Work should be conducted in a well-ventilated fume hood to avoid inhalation of any
dust or vapors. In case of contact with skin or eyes, the affected area should be flushed
immediately with copious amounts of water.

Applications in Research and Drug Development

The dual functionality of 2-bromobenzenesulfonic acid makes it a versatile reagent in organic
synthesis. The sulfonic acid group can be converted to other functional groups, such as
sulfonyl chlorides or sulfonamides, which are important pharmacophores in many drug
molecules. The bromine atom can participate in various carbon-carbon bond-forming reactions,
such as Suzuki and Heck couplings, allowing for the construction of more complex molecular
architectures. Its role as a building block in the synthesis of pharmaceuticals highlights its
importance in drug discovery and development. [1]

Conclusion

2-Bromobenzenesulfonic acid is a key synthetic intermediate with a well-defined molecular
structure that dictates its chemical reactivity and utility. While a comprehensive set of
experimental data for this specific compound is not readily available, its properties can be
reliably inferred from the established chemistry of its constituent functional groups and related
molecules. A thorough understanding of its structure, synthesis, and reactivity is essential for its
effective application in research and the development of new chemical entities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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